N-[1-[(3S)-3-Mercapto-1-pyrrolidinyl]ethylidene]carbamic Acid (4-Nitrophenyl)methyl Ester
N-[1-[(3S)-3-Mercapto-1-pyrrolidinyl]ethylidene]carbamic Acid (4-Nitrophenyl)methyl Ester
Brand Name:
Vulcanchem
CAS No.:
90505-36-5
VCID:
VC0116414
InChI:
InChI=1S/C14H17N3O4S/c1-10(16-7-6-13(22)8-16)15-14(18)21-9-11-2-4-12(5-3-11)17(19)20/h2-5,13,22H,6-9H2,1H3/b15-10+/t13-/m0/s1
SMILES:
CC(=NC(=O)OCC1=CC=C(C=C1)[N+](=O)[O-])N2CCC(C2)S
Molecular Formula:
C₁₄H₁₇N₃O₄S
Molecular Weight:
323.37 g/mol
N-[1-[(3S)-3-Mercapto-1-pyrrolidinyl]ethylidene]carbamic Acid (4-Nitrophenyl)methyl Ester
CAS No.: 90505-36-5
Reference Standards
VCID: VC0116414
Molecular Formula: C₁₄H₁₇N₃O₄S
Molecular Weight: 323.37 g/mol
![N-[1-[(3S)-3-Mercapto-1-pyrrolidinyl]ethylidene]carbamic Acid (4-Nitrophenyl)methyl Ester - 90505-36-5](/images/no_structure.jpg)
| CAS No. | 90505-36-5 |
|---|---|
| Product Name | N-[1-[(3S)-3-Mercapto-1-pyrrolidinyl]ethylidene]carbamic Acid (4-Nitrophenyl)methyl Ester |
| Molecular Formula | C₁₄H₁₇N₃O₄S |
| Molecular Weight | 323.37 g/mol |
| IUPAC Name | (4-nitrophenyl)methyl (NE)-N-[1-[(3S)-3-sulfanylpyrrolidin-1-yl]ethylidene]carbamate |
| Standard InChI | InChI=1S/C14H17N3O4S/c1-10(16-7-6-13(22)8-16)15-14(18)21-9-11-2-4-12(5-3-11)17(19)20/h2-5,13,22H,6-9H2,1H3/b15-10+/t13-/m0/s1 |
| Standard InChIKey | ZQWBMXVEMVZOQI-LERPTODRSA-N |
| Isomeric SMILES | C/C(=N\C(=O)OCC1=CC=C(C=C1)[N+](=O)[O-])/N2CC[C@@H](C2)S |
| SMILES | CC(=NC(=O)OCC1=CC=C(C=C1)[N+](=O)[O-])N2CCC(C2)S |
| Canonical SMILES | CC(=NC(=O)OCC1=CC=C(C=C1)[N+](=O)[O-])N2CCC(C2)S |
| PubChem Compound | 13219821 |
| Last Modified | Nov 11 2021 |
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